Cas no 81720-19-6 (methyl(3-nitrophenoxy)acetate)

• Product Name: methyl(3-nitrophenoxy)acetate
• CAS No: 81720-19-6
• MF: C₉H₈NO₅
• MW: 210.163522720337
• CID: 987002
• PubChem ID: 53436981
• Update Time: 2025-04-20

methyl(3-nitrophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• methyl(3-nitrophenoxy)acetate
• 2-(3-nitrophenoxy)propanoate
• 3-Methoxycarbonylmethyloxy-nitrobenzene
• 3-nitrophenoxyacetic acid methyl ester
• DTXSID70700984
• 81720-19-6

• Inchi： 1S/C9H9NO5/c1-6(9(11)12)15-8-4-2-3-7(5-8)10(13)14/h2-6H,1H3,(H,11,12)/p-1
• InChI Key： CGGQTUXPABREEK-UHFFFAOYSA-M
• SMILES： O(C1C=CC=C(C=1)[N+](=O)[O-])C(C(=O)[O-])C

Computed Properties

• Exact Mass: 211.04800
• Monoisotopic Mass: 210.04024736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 81.35000
• LogP: 1.66980